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These application notes provide a comprehensive overview of the use of aluminum chloride

hydroxide, commonly known as polyaluminum chloride (PAC), as a chemical conditioner for

enhancing the dewaterability of various types of sludge. The following sections detail the

mechanisms of action, experimental protocols for performance evaluation, and key

performance data.

Aluminum chloride hydroxide is a highly effective coagulant used in water and wastewater

treatment to improve the efficiency of solid-liquid separation processes.[1][2] Its application in

sludge dewatering is primarily due to its ability to neutralize the negative surface charges of

sludge particles, causing them to aggregate into larger, more compact flocs.[3][4] These larger

flocs create more porous channels within the sludge cake, facilitating the release of water

during mechanical dewatering processes.[5][6][7] Compared to traditional coagulants like alum

and ferric chloride, PAC is often more efficient at lower dosages, effective over a wider pH

range, and produces a lower volume of sludge.[8][9]

The active component in many commercial aluminum chloride hydroxide solutions is a highly

cationic aluminum polymer, often represented as [Al13O4(OH)24(H2O)12]7+.[3][4] The

speciation of these aluminum polymers, particularly the presence of middle and high polymer

states, has been shown to be more effective in reducing the specific resistance to filtration

(SRF) and compressibility of sludge compared to monomeric aluminum species.[5][6][7]
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Data Presentation
The following tables summarize quantitative data on the application and performance of

aluminum chloride hydroxide (PAC) in sludge dewatering from various studies.

Table 1: Typical Properties of Commercial Aluminum Chloride Hydroxide (PAC) Solutions

Property Value Source

Physical State Liquid [3][4]

Al2O3 Content (% w/w) 10 - 30+ [3][4][8]

Basicity (%) 5 - 65+ [3][4][8]

pH < 1.0 - 2.5 [3][4]

Density (g/cm³ @ 20°C) 1.20 - 1.35 [3][4]

Appearance Colorless to light yellow liquid [3][10]

Table 2: Performance Data of Aluminum Chloride Hydroxide in Sludge Dewatering
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Sludge Type PAC Dosage
Performance
Metric

Result Source

Anaerobic

Sludge
105 - 1750 mg/L

Time to Filtration

(TTF)

Decreased from

1008 s to 15 s
[11]

Anaerobic

Sludge

876 mg/L

(optimal)

Time to Filtration

(TTF)
< 70 s [11][12]

Municipal

Wastewater

Sludge

Not specified Dewatering Time
At least 50% less

than alum
[13]

Urban

Dewatered-

Sewage Sludge

(81.2% initial

moisture)

8 g AlCl3 / 300 g

sludge

Final Moisture

Content
54.03% [14]

Wastewater

Sludge

1100 mg/L

(optimal

Al2(SO4)3)

Time to Filtration

(TTF)
135 s [15]

Wastewater

Sludge

1100 mg/L

(optimal

Al2(SO4)3)

Reduction in

Sludge Moisture

Content

3.3% [15]

Experimental Protocols
Protocol 1: Jar Test for Optimal Dosage Determination
This protocol is a standard method for determining the optimal dosage of aluminum chloride

hydroxide for sludge conditioning.[8][16]

Materials:

Sludge sample

Aluminum chloride hydroxide (PAC) solution of known concentration
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A series of beakers (e.g., 1 L)

Jar testing apparatus with multiple paddles

Pipettes or syringes for accurate dosing

Timer

Turbidity meter (optional)

Procedure:

Sample Preparation: Fill a series of beakers with equal volumes of the sludge sample.

Dosing: While stirring at a rapid mix speed (e.g., 100-120 rpm), add varying dosages of the

PAC solution to each beaker.

Rapid Mixing: Continue rapid mixing for a short period (e.g., 1-3 minutes) to ensure uniform

dispersion of the coagulant.

Slow Mixing (Flocculation): Reduce the stirring speed to a slow mix (e.g., 30-40 rpm) for a

longer duration (e.g., 15-20 minutes) to promote floc formation.

Settling: Stop stirring and allow the flocs to settle for a predetermined time (e.g., 30 minutes).

Analysis:

Visually observe the floc size, settling characteristics, and supernatant clarity in each

beaker.

Carefully decant a sample of the supernatant from each beaker and measure its turbidity.

The optimal dosage is the one that produces the largest, fastest-settling flocs and the

lowest supernatant turbidity.

Protocol 2: Measurement of Sludge Dewaterability using
Buchner Funnel Test
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This protocol measures the Specific Resistance to Filtration (SRF), a key parameter for

quantifying sludge dewaterability.

Materials:

Conditioned sludge sample (from Protocol 1)

Buchner funnel apparatus

Filter paper of a specified grade

Graduated cylinder

Vacuum flask

Vacuum pump with a pressure gauge

Stopwatch

Procedure:

Apparatus Setup: Assemble the Buchner funnel apparatus with the filter paper seated firmly

in the funnel.

Sample Addition: Pour a known volume of the conditioned sludge sample into the Buchner

funnel.

Vacuum Application: Simultaneously start the stopwatch and apply a constant vacuum

pressure.

Filtrate Collection: Record the volume of filtrate collected at regular time intervals until the

vacuum breaks (i.e., the sludge cake begins to crack).

SRF Calculation: The Specific Resistance to Filtration is calculated from the slope of a plot of

t/V versus V (where t is time and V is the volume of filtrate).

Cake Solids Analysis: After the filtration is complete, measure the moisture content of the

resulting sludge cake to determine the final solids concentration.
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Visualizations

Mechanism of Action

Sludge Particles
(Negative Surface Charge)

Charge Neutralization

Aluminum Chloride Hydroxide (PAC)
(High Cationic Charge)

Floc Formation
(Microflocs to Macroflocs)

Enhanced Dewatering
(Increased Water Release)

Click to download full resolution via product page

Caption: Mechanism of aluminum chloride hydroxide in sludge dewatering.
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Experimental Workflow for Performance Evaluation

Start: Raw Sludge Sample

Protocol 1: Jar Test
(Varying PAC Dosages)

Determine Optimal Dosage

Sludge Conditioning
(with Optimal PAC Dosage)

Protocol 2: Buchner Funnel Test

Calculate SRF & Final Solids

End: Dewaterability Assessment
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Logical Relationships in Sludge Conditioning

PAC Dosage

Floc Properties
(Size, Strength, Density)

influences

Sludge pH influences

Mixing Intensity & Duration

influences

Sludge Dewaterability
(e.g., lower SRF, TTF)

determines

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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